Cas no 58728-01-1 (stemarin)

stemarin structure
stemarin structure
Product Name:stemarin
CAS No:58728-01-1
MF:C20H34O2
MW:306.482766628265
CID:2044866
PubChem ID:12151291
Update Time:2025-04-21

stemarin Chemical and Physical Properties

Names and Identifiers

    • stemarin
    • (4R,4aβ,6aα)-Tetradecahydro-8β-hydroxy-4,8,11bα-trimethyl-9β,11aβ-methano-11aH-cyclohepta[a]naphthalene-4-methanol
    • (1R,2S,6R,7R,10S,12R,13R)-6-(hydroxymethyl)-2,6,12-trimethyltetracyclo[11.2.1.01,10.02,7]hexadecan-12-ol
    • 58728-01-1
    • (1R,2S,6R,7R,10S,12R,13R)-6-(hydroxymethyl)-2,6,12-trimethyltetracyclo(11.2.1.01,10.02,7)hexadecan-12-ol
    • Inchi: 1S/C20H34O2/c1-17(13-21)8-4-9-18(2)16(17)6-5-15-11-19(3,22)14-7-10-20(15,18)12-14/h14-16,21-22H,4-13H2,1-3H3
    • InChI Key: FTJVSKZQYPUTJW-UHFFFAOYSA-N
    • SMILES: CC1(C2CC3(C(CCC4C3(C)CCCC4(CO)C)C1)CC2)O

Computed Properties

  • Exact Mass: 306.255880323Da
  • Monoisotopic Mass: 306.255880323Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.47
  • Topological Polar Surface Area: 40.5Ų
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